Cas no 625106-78-7 (ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate)
625106-78-7 structure
Product Name:ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate
CAS No:625106-78-7
MF:C14H18N2O6S
MW:342.367522716522
MDL:MFCD04970002
CID:3059431
PubChem ID:2951635
Update Time:2025-09-21
ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Nitro-benzenesulfonyl)-piperidine-4-carboxylic acid ethyl ester
- ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate
- ethyl 1-(3-nitrophenyl)sulfonylpiperidine-4-carboxylate
- 625106-78-7
- AAB10678
- Z45525054
- BBL038210
- AKOS015922194
- CS-0299079
- ethyl 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carboxylate
- Ethyl1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylate
- STK128230
- EN300-229725
- ETHYL 1-[(3-NITROPHENYL)SULFONYL]-4-PIPERIDINECARBOXYLATE
- Ethyl 1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylate
- AKOS000310167
-
- MDL: MFCD04970002
- Inchi: 1S/C14H18N2O6S/c1-2-22-14(17)11-6-8-15(9-7-11)23(20,21)13-5-3-4-12(10-13)16(18)19/h3-5,10-11H,2,6-9H2,1H3
- InChI Key: NIXDQKZIOJKSKT-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCC(C(=O)OCC)CC1)(=O)=O
Computed Properties
- Exact Mass: 342.08855747Da
- Monoisotopic Mass: 342.08855747Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 118Ų
ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027035-1g |
1-(3-Nitro-benzenesulfonyl)-piperidine-4-carboxylic acid ethyl ester |
625106-78-7 | 1g |
£144.00 | 2022-03-01 | ||
| Fluorochem | 027035-5g |
1-(3-Nitro-benzenesulfonyl)-piperidine-4-carboxylic acid ethyl ester |
625106-78-7 | 5g |
£391.00 | 2022-03-01 | ||
| Chemenu | CM523052-1g |
Ethyl 1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylate |
625106-78-7 | 97% | 1g |
$577 | 2022-08-31 | |
| abcr | AB551219-250 mg |
Ethyl 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carboxylate; . |
625106-78-7 | 250MG |
€195.90 | 2022-03-01 | ||
| abcr | AB551219-500 mg |
Ethyl 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carboxylate; . |
625106-78-7 | 500MG |
€232.80 | 2022-03-01 | ||
| abcr | AB551219-1 g |
Ethyl 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carboxylate; . |
625106-78-7 | 1g |
€257.30 | 2022-03-01 | ||
| abcr | AB551219-5 g |
Ethyl 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carboxylate; . |
625106-78-7 | 5g |
€577.50 | 2022-03-01 | ||
| abcr | AB551219-10 g |
Ethyl 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carboxylate; . |
625106-78-7 | 10g |
€909.90 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369749-50mg |
Ethyl 1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylate |
625106-78-7 | 97% | 50mg |
¥1382.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369749-100mg |
Ethyl 1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylate |
625106-78-7 | 97% | 100mg |
¥1544.00 | 2024-05-06 |
ethyl 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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